12-Hydroxydodecanoic acid
12-Hydroxydodecanoic acid
Sabinic acid, also known as 12-hydroxy laate or omega-OH laate, belongs to the class of organic compounds known as medium-chain hydroxy acids and derivatives. These are hydroxy acids with a 6 to 12 carbon atoms long side chain. Sabinic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, sabinic acid is primarily located in the membrane (predicted from logP). Sabinic acid participates in a number of enzymatic reactions. In particular, sabinic acid can be biosynthesized from dodecanoic acid. Sabinic acid can also be converted into oscr#20 and (3R)-3, 12-dihydroxylauric acid.
12-hydroxylauric acid is a medium-chain fatty acid that is the 12-hydroxylated derivative of lauric acid. It has a role as a human metabolite. It is an omega-hydroxy fatty acid and a medium-chain fatty acid. It derives from a dodecanoic acid. It is a conjugate acid of a 12-hydroxylaurate.
12-hydroxylauric acid is a medium-chain fatty acid that is the 12-hydroxylated derivative of lauric acid. It has a role as a human metabolite. It is an omega-hydroxy fatty acid and a medium-chain fatty acid. It derives from a dodecanoic acid. It is a conjugate acid of a 12-hydroxylaurate.
Brand Name:
Vulcanchem
CAS No.:
505-95-3
VCID:
VC0126480
InChI:
InChI=1S/C12H24O3/c13-11-9-7-5-3-1-2-4-6-8-10-12(14)15/h13H,1-11H2,(H,14,15)
SMILES:
C(CCCCCC(=O)O)CCCCCO
Molecular Formula:
C12H24O3
Molecular Weight:
216.32 g/mol
12-Hydroxydodecanoic acid
CAS No.: 505-95-3
Reference Standards
VCID: VC0126480
Molecular Formula: C12H24O3
Molecular Weight: 216.32 g/mol
| CAS No. | 505-95-3 |
|---|---|
| Product Name | 12-Hydroxydodecanoic acid |
| Molecular Formula | C12H24O3 |
| Molecular Weight | 216.32 g/mol |
| IUPAC Name | 12-hydroxydodecanoic acid |
| Standard InChI | InChI=1S/C12H24O3/c13-11-9-7-5-3-1-2-4-6-8-10-12(14)15/h13H,1-11H2,(H,14,15) |
| Standard InChIKey | ZDHCZVWCTKTBRY-UHFFFAOYSA-N |
| SMILES | C(CCCCCC(=O)O)CCCCCO |
| Canonical SMILES | C(CCCCCC(=O)O)CCCCCO |
| Physical Description | Solid |
| Description | Sabinic acid, also known as 12-hydroxy laate or omega-OH laate, belongs to the class of organic compounds known as medium-chain hydroxy acids and derivatives. These are hydroxy acids with a 6 to 12 carbon atoms long side chain. Sabinic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, sabinic acid is primarily located in the membrane (predicted from logP). Sabinic acid participates in a number of enzymatic reactions. In particular, sabinic acid can be biosynthesized from dodecanoic acid. Sabinic acid can also be converted into oscr#20 and (3R)-3, 12-dihydroxylauric acid. 12-hydroxylauric acid is a medium-chain fatty acid that is the 12-hydroxylated derivative of lauric acid. It has a role as a human metabolite. It is an omega-hydroxy fatty acid and a medium-chain fatty acid. It derives from a dodecanoic acid. It is a conjugate acid of a 12-hydroxylaurate. |
| Synonyms | 12-Hydroxydodecanoic Acid; NSC 159293; NSC 664211; ω-Hydroxydodecanoic Acid; ω-Hydroxylauric Acid |
| PubChem Compound | 79034 |
| Last Modified | Nov 11 2021 |
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